Cas no 1210048-48-8 (1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 1210048-48-8
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 5273984
• Update Time: 2025-10-28

1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-(2,5-difluorophenyl)-3-methyl-

• Inchi： 1S/C10H9F2N3/c1-6-4-10(13)15(14-6)9-5-7(11)2-3-8(9)12/h2-5H,13H2,1H3
• InChI Key： BQHCZHOMGIHIPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N1C(=CC(C)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine

1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine, also known by its CAS number CAS No. 1210048-48-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and materials science. The structure of this compound features a pyrazole ring substituted with a 2,5-difluorophenyl group and a methyl group at specific positions, making it a unique candidate for various chemical and biological studies.

The synthesis of 1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine involves multi-step reactions that typically include nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its purity. The compound's chemical stability and reactivity make it suitable for further functionalization in drug design and material synthesis.

In terms of applications, 1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine has shown promise in the development of novel therapeutic agents. Its ability to interact with various biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, researchers have reported its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, the compound's fluorescence properties have been investigated for its use in bioimaging applications.

Recent studies have also highlighted the environmental impact of CAS No. 1210048-48-8. Due to its fluorinated substituents, the compound exhibits high stability in aqueous environments, which raises concerns about its persistence in ecosystems. However, preliminary biodegradation studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint.

The structural versatility of 1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amine has led to its exploration as a building block in combinatorial chemistry libraries. These libraries are essential for high-throughput screening campaigns aimed at discovering new drug candidates. Furthermore, the compound's ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

In conclusion, 1-(2,5-Difluorophenyl)-3-methyl-1H-pyrazol-5-amino, or CAS No. 1210048-48-X is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and potential biological activities make it a valuable subject for ongoing research efforts aimed at advancing both academic knowledge and practical applications.